Cas no 1804777-13-6 (6-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 6-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804777-13-6
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4837425
• Update Time: 2025-10-31

6-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6ClF3INO3/c10-3-4-1-6(18-9(11,12)13)8(14)5(15-4)2-7(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： BWMJJEIGJNQXRH-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(CCl)N=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 6-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid

Introduction to 6-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1804777-13-6)

6-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid, with the CAS number 1804777-13-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural composition of this molecule is characterized by the presence of several functional groups, including a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety. These functional groups contribute to the unique chemical properties and reactivity of the compound, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, there has been a growing interest in pyridine-based compounds due to their role as key scaffolds in drug design. The chloromethyl group, for instance, serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. Similarly, the iodo substituent can be used in cross-coupling reactions, such as Suzuki or Stille couplings, which are essential for constructing complex molecular architectures.

The trifluoromethoxy group is another critical feature of this compound. Trifluoromethoxy-substituted pyridines have been extensively studied for their ability to enhance metabolic stability and binding affinity to biological targets. This makes them particularly useful in the development of drugs that require prolonged half-life or improved efficacy.

The synthesis of 6-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the preparation of a pyridine core, followed by the introduction of the chloromethyl, iodo, and trifluoromethoxy groups in a controlled manner. Each step must be carefully monitored to avoid side reactions that could compromise the integrity of the final product.

In terms of biological activity, preliminary studies have suggested that this compound exhibits promising properties as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in anticancer therapies. By modifying the structure of pyridine derivatives like 6-(chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetic acid, researchers aim to develop more effective and selective kinase inhibitors.

The trifluoromethoxy group, in particular, has been shown to improve the binding affinity of pyridine-based kinase inhibitors by enhancing hydrophobic interactions and reducing metabolic degradation. This has led to several recent publications describing novel trifluoromethoxy-substituted pyridines with improved pharmacokinetic profiles.

-4-()pyridine-2-acetic acid a valuable building block in medicinal chemistry. -4-()pyridine-2-acetic acid make it an attractive candidate for such studies. -4-()pyridine-2-acetic acid (CAS No. 1804777-13-6) is a versatile and highly functionalized compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate in the synthesis of biologically active molecules, particularly those targeting kinases and other enzymes involved in critical cellular processes.